4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(2-ethylphenyl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 5-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-3-(2-ethylphenyl)triazol-4-amine
• InChI: InChI=1S/C18H15BrN6O/c1-2-11-5-3-4-6-14(11)25-16(20)15(22-24-25)18-21-17(23-26-18)12-7-9-13(19)10-8-12/h3-10H,2,20H2,1H3
• InChI Key: NORVLFSSBASCNU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N2C(=C(N=N2)C3=NC(=NO3)C4=CC=C(C=C4)Br)N
• Molecular Formula: C18H15BrN6O
• Molecular Weight: 411.3 g/mol

Description

4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(2-ethylphenyl)-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C18H15BrN6O and its molecular weight is 411.263. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

• Antimicrobial Properties : Compounds with structures similar to the queried compound have demonstrated significant antimicrobial activities. For instance, derivatives of 1,2,4-triazole have shown good or moderate activities against various bacterial and fungal strains (Kaneria et al., 2016); (Bektaş et al., 2007); (Bayrak et al., 2009).

Applications in Energetic Materials

• Energetic Material Synthesis : The compound's structure is conducive for synthesizing energetic materials. A study synthesized a related compound and its nitrated products for use in energetic salts, demonstrating significant detonation performances (Cao et al., 2020).

Anticancer Activity

• Anticancer Potential : Similar compounds have been tested for their anticancer activity against various human cancer cell lines, showing good to moderate effectiveness (Yakantham et al., 2019).

Chemical Synthesis

• Synthesis of Derivatives : The compound's structure is useful in the synthesis of various derivatives, such as 1,2,4-triazoles and 1,3,4-oxadiazoles, which have wide applications in medicinal chemistry (Shen & Zhang, 2015).

Antileishmanial Activity

• Antileishmanial Properties : Derivatives of 1,2,4-triazole, similar to the queried compound, have shown promising antileishmanial activities, suggesting potential in treating parasitic infections (Süleymanoğlu et al., 2017).

Photoinduced Molecular Rearrangements

• Photochemistry Applications : Certain 1,2,4-oxadiazoles, closely related to the compound , exhibit interesting photochemical properties, which could be utilized in the study of molecular rearrangements and synthesis of related compounds (Buscemi et al., 1996).

Mechanism of Action

Target of Action

Similar compounds, such as pyrazoline derivatives, have been shown to interact withAcetylcholinesterase (AchE) . AchE is a principal enzyme that hydrolyzes acetylcholine in the cholinergic nervous system of both vertebrates and invertebrates .

Mode of Action

It’s known that compounds affecting ache can lead to dramatic behavioral changes, body movement impairment, and even reduced number of survival organisms . This is due to the reduced activity of AchE affecting normal nerve pulses’ transmission .

Biochemical Pathways

The compound may affect the biochemical pathways involving Reactive Oxygen Species (ROS) and Malondialdehyde (MDA) . ROS are produced by cells through their routine metabolic pathways, and their levels can increase dramatically under cellular damage . MDA, a secondary product formed from lipid peroxides, is a common biomarker for cells and tissue oxidative injury .

Result of Action

The result of the compound’s action could potentially be seen in the form of behavioral changes, body movement impairment, and a reduced number of survival organisms, as seen in studies involving similar compounds . These effects are likely due to the compound’s interaction with AchE .